
Application Notes and Protocols for ALK-7
Immunoprecipitation

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: LK-7

Cat. No.: B000111 Get Quote

A Comprehensive Guide for Researchers
These application notes provide a detailed, step-by-step guide for the successful

immunoprecipitation (IP) of Activin Receptor-Like Kinase 7 (ALK-7), also known as ACVR1C.

This protocol is intended for researchers, scientists, and drug development professionals

working to isolate and study ALK-7 and its interacting partners.

Introduction
Activin Receptor-Like Kinase 7 (ALK-7) is a type I receptor in the transforming growth factor-

beta (TGF-β) superfamily.[1][2][3] It plays a crucial role in various biological processes,

including adipocyte differentiation, insulin secretion, and neuronal development.[1][2][4] ALK-7
forms a signaling complex with type II receptors upon binding to its ligands, which include

Activin AB, Activin B, GDF3, and Nodal.[5][6] This interaction leads to the phosphorylation and

activation of downstream SMAD2/3 signaling pathways.[6] Immunoprecipitation is a powerful

technique to isolate ALK-7 from cell or tissue lysates to study its expression, post-translational

modifications, and protein-protein interactions.

ALK-7 Signaling Pathway
The following diagram illustrates the canonical ALK-7 signaling cascade.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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